![molecular formula C14H11ClN2O2S2 B2873736 3-((4-chlorobenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide CAS No. 899966-31-5](/img/structure/B2873736.png)
3-((4-chlorobenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
Overview
Description
The compound “3-((4-chlorobenzyl)thio)-4H-benzo[e][1,2,4]thiadiazine 1,1-dioxide” belongs to the class of organic compounds known as 1,2,4-thiadiazines . These are organic compounds containing a ring made up of one nitrogen atom, two carbon atoms, and two sulfur atoms .
Molecular Structure Analysis
The molecular structure of this compound would include a benzene ring substituted with a chlorobenzylthio group and a 1,2,4-thiadiazine ring . The exact structure would depend on the specific locations of these substitutions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact structure. Generally, 1,2,4-thiadiazines are solid at room temperature .Scientific Research Applications
Anticancer Activity
1,3,4-Thiadiazole and its derivatives, which include the compound , have been studied as potential anticancer agents . They have the ability to disrupt processes related to DNA replication, which allows them to inhibit the replication of both bacterial and cancer cells .
Cytotoxic Properties
The nature of the substituent on the C-5 phenyl ring of 1,3,4-thiadiazoles is important for their cytotoxic activity . This suggests that the compound could be used in the development of new cytotoxic drugs .
Antimicrobial Agents
1,3,4-Thiadiazole derivatives have been synthesized and evaluated as potent antimicrobial agents . This suggests that the compound could have applications in the treatment of microbial infections .
Antifungal Activity
1,3,4-Thiadiazole derivatives also show significant antifungal activity . This means the compound could be used in the development of new antifungal medications .
Antipsychotic Properties
1,3,4-Thiadiazole derivatives have shown antipsychotic properties . This suggests potential applications in the treatment of psychiatric disorders .
Cardiovascular and Hypertensive Effects
1,2,4-Benzothiadiazine 1,1-dioxides, a group that includes the compound , are known for their cardiovascular and hypertensive effects . They also act as ATP-sensitive potassium channel openers , which could have implications for the treatment of cardiovascular diseases .
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-[(4-chlorophenyl)methylsulfanyl]-4H-1λ6,2,4-benzothiadiazine 1,1-dioxide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClN2O2S2/c15-11-7-5-10(6-8-11)9-20-14-16-12-3-1-2-4-13(12)21(18,19)17-14/h1-8H,9H2,(H,16,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKFRZWKJNCULCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)NC(=NS2(=O)=O)SCC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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